(1R,5S)-3-(pyridin-3-yloxy)-8-(pyrrolidin-1-ylsulfonyl)-8-azabicyclo[3.2.1]octane

• IUPAC Name: 3-pyridin-3-yloxy-8-pyrrolidin-1-ylsulfonyl-8-azabicyclo[3.2.1]octane
• InChI: InChI=1S/C16H23N3O3S/c20-23(21,18-8-1-2-9-18)19-13-5-6-14(19)11-16(10-13)22-15-4-3-7-17-12-15/h3-4,7,12-14,16H,1-2,5-6,8-11H2
• InChI Key: HWVRCVFVYKCJTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)N2C3CCC2CC(C3)OC4=CN=CC=C4
• Molecular Formula: C16H23N3O3S
• Molecular Weight: 337.4 g/mol

Description

(1R,5S)-3-(pyridin-3-yloxy)-8-(pyrrolidin-1-ylsulfonyl)-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C16H23N3O3S and its molecular weight is 337.44. The purity is usually 95%.
BenchChem offers high-quality (1R,5S)-3-(pyridin-3-yloxy)-8-(pyrrolidin-1-ylsulfonyl)-8-azabicyclo[3.2.1]octane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1R,5S)-3-(pyridin-3-yloxy)-8-(pyrrolidin-1-ylsulfonyl)-8-azabicyclo[3.2.1]octane including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Chiral Auxiliary in Asymmetric Syntheses : Enantiomerically pure bicyclic pyrrolidine derivatives, closely related to the queried compound, have been utilized as efficient chiral auxiliaries in Michael-type reactions, demonstrating their significance in the synthesis of asymmetric molecules (Martens & Lübben, 1991).
• Structural Characterization : Studies involving structural analysis of compounds with a similar bicyclic framework have been conducted to understand their conformational preferences and interactions, which are critical in designing molecules with desired biological activities (Yang et al., 2008).

Chemical Transformations and Applications

• Catalytic Reactions : The compound's framework has been explored in catalytic reactions, including asymmetric syntheses and transformations that lead to optically active intermediates, showcasing its utility in constructing complex molecular architectures (López, Castedo, & Mascarenas, 2000).
• Synthesis of Active Metabolites : Research into the synthesis of active metabolites of potent kinase inhibitors has utilized similar bicyclic structures, emphasizing their importance in the development of new pharmaceuticals (Chen et al., 2010).
• NMR Spectroscopy Applications : The application of NMR spectroscopy in studying adducts of rhodium(II) tetraacetate with nitrogenous organic ligands, including those similar to the query compound, underscores the role of these structures in understanding metal-ligand interactions (Jaźwiński & Kamieński, 2007).

Novel Synthetic Routes and Mechanistic Insights

• Innovative Synthetic Approaches : Novel designs in the synthesis of the bicyclic framework through oxidative sulfonamidation reactions demonstrate the adaptability and potential for creating structurally diverse molecules from simple precursors (Shainyan et al., 2014).